Cas no 56703-83-4 (1-(6-Methylpyridin-3-yl)butane-1,3-dione)

• Product Name: 1-(6-Methylpyridin-3-yl)butane-1,3-dione
• CAS No: 56703-83-4
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• MDL: MFCD09996564
• CID: 2832416
• PubChem ID: 20212814
• Update Time: 2025-07-29

1-(6-Methylpyridin-3-yl)butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• AKOS006303060
• 1-(6-Methylpyridin-3-yl)-butane-1,3-dione
• LRRPGSMZYAPOCP-UHFFFAOYSA-N
• SCHEMBL10812902
• 1,3-Butanedione, 1-(6-methyl-3-pyridinyl)-
• DTXSID60603652
• 1-(6-Methylpyridin-3-yl)butane-1,3-dione
• 1-(6-Methyl-pyridin-3-yl)-butane-1,3-dione
• A1-10220
• 6-methyl-nicotinoyl-acetone
• (6-methyl-nicotinoyl)-acetone
• 56703-83-4
• 6-methylnicotinoyl-acetone

• MDL： MFCD09996564
• Inchi： 1S/C10H11NO2/c1-7-3-4-9(6-11-7)10(13)5-8(2)12/h3-4,6H,5H2,1-2H3
• InChI Key： LRRPGSMZYAPOCP-UHFFFAOYSA-N
• SMILES： O=C(CC(C)=O)C1=CN=C(C)C=C1

Computed Properties

• Exact Mass: 177.078978594Da
• Monoisotopic Mass: 177.078978594Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 47Ų